Cas no 1021073-57-3 (6-[4-(3-chlorobenzenesulfonyl)piperazin-1-yl]-N-(pyridin-4-yl)pyridazin-3-amine)

• Product Name: 6-[4-(3-chlorobenzenesulfonyl)piperazin-1-yl]-N-(pyridin-4-yl)pyridazin-3-amine
• CAS No: 1021073-57-3
• MF: C₁₉H₁₉ClN₆O₂S
• MW: 430.911160707474
• CID: 6242439
• PubChem ID: 42112002
• Update Time: 2025-06-08

6-[4-(3-chlorobenzenesulfonyl)piperazin-1-yl]-N-(pyridin-4-yl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-[4-(3-chlorobenzenesulfonyl)piperazin-1-yl]-N-(pyridin-4-yl)pyridazin-3-amine
• TDR86174
• VU0638481-1
• 6-(4-((3-chlorophenyl)sulfonyl)piperazin-1-yl)-N-(pyridin-4-yl)pyridazin-3-amine
• F5239-0133
• 1021073-57-3
• CHEMBL2093776
• 6-[4-(3-chlorophenyl)sulfonylpiperazin-1-yl]-N-pyridin-4-ylpyridazin-3-amine
• AKOS024502258

• Inchi： 1S/C19H19ClN6O2S/c20-15-2-1-3-17(14-15)29(27,28)26-12-10-25(11-13-26)19-5-4-18(23-24-19)22-16-6-8-21-9-7-16/h1-9,14H,10-13H2,(H,21,22,23)
• InChI Key： ZQXZXKPQUZSREB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(N1CCN(C2=CC=C(NC3C=CN=CC=3)N=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 430.0978727g/mol
• Monoisotopic Mass: 430.0978727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 99.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-[4-(3-chlorobenzenesulfonyl)piperazin-1-yl]-N-(pyridin-4-yl)pyridazin-3-amine

Introduction to 6-[4-(3-chlorobenzenesulfonyl)piperazin-1-yl]-N-(pyridin-4-yl)pyridazin-3-amine (CAS No. 1021073-57-3)

6-[4-(3-chlorobenzenesulfonyl)piperazin-1-yl]-N-(pyridin-4-yl)pyridazin-3-amine, identified by its CAS number 1021073-57-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the modulation of neurological and cardiovascular functions. The unique structural features of this molecule, including its piperazine and pyridazine moieties, make it a promising candidate for further investigation in drug discovery.

The chemical structure of 6-[4-(3-chlorobenzenesulfonyl)piperazin-1-yl]-N-(pyridin-4-yl)pyridazin-3-amine incorporates several key functional groups that contribute to its biological activity. The 3-chlorobenzenesulfonyl moiety is known to enhance binding affinity to certain biological targets, while the piperazine ring provides a framework that is commonly found in bioactive molecules. Additionally, the presence of a pyridazine ring suggests potential interactions with enzymes and receptors involved in various physiological pathways.

In recent years, there has been a surge in research focused on developing novel compounds that can interact with complex biological systems. The compound 6-[4-(3-chlorobenzenesulfonyl)piperazin-1-yl]-N-(pyridin-4-yl)pyridazin-3-amine has been studied for its potential role in modulating neurotransmitter systems, which could have implications for the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. The combination of the piperazine and pyridazine moieties may facilitate interactions with serotonin receptors, which are critical for regulating mood and cognitive functions.

Moreover, the pyridin-4-yl group in the molecule adds another layer of complexity, potentially influencing its pharmacokinetic properties and bioavailability. This group is often incorporated into drug molecules to enhance solubility and metabolic stability, which are crucial factors for therapeutic efficacy. The structural design of 6-[4-(3-chlorobenzenesulfonyl)piperazin-1-yl]-N-(pyridin-4-yl)pyridazin-3-amine reflects a careful balance between chemical functionality and biological activity, making it an intriguing subject for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule. These methods not only highlight the synthetic capabilities of modern chemistry but also underscore the importance of innovative approaches in drug development.

In the context of current research trends, 6-[4-(3-chlorobenzenesulfonyl)piperazin-1-yl]-N-(pyridin-4-yl)pyridazin-3-amine aligns with the growing interest in targeted therapy and precision medicine. By understanding the structural determinants of biological activity, researchers can design molecules that selectively interact with specific disease pathways. This approach holds promise for developing more effective treatments with fewer side effects.

The compound's potential applications extend beyond neurological disorders. Preliminary studies suggest that it may also have cardiovascular benefits by interacting with receptors involved in blood pressure regulation. The presence of multiple functional groups allows for diverse modifications, enabling researchers to fine-tune its properties for specific therapeutic needs. This flexibility is a significant advantage in drug discovery, where optimizing a molecule for optimal efficacy is paramount.

The use of computational modeling and high-throughput screening has accelerated the process of identifying promising candidates like 6-[4-(3-chlorobenzenesulfonyl)piperazin-1-yl]-N-(pyridin-4-y l)pyridazin -3 -amine . These technologies allow researchers to predict how a molecule will behave within biological systems before conducting expensive wet-lab experiments. By leveraging these tools, scientists can prioritize compounds based on their predicted interactions with target proteins and enzymes.

The safety and efficacy of any new drug candidate must be rigorously evaluated through preclinical studies before moving into human trials. In vitro assays are used to assess how 6-[4-(3-chlorobenzenesulfonyl)piperazin -1 -yl] -N -( py ridin -4 -y l ) py rid azin -3 -amine interacts with cellular components such as enzymes and receptors. These studies provide valuable insights into its mechanism of action and potential toxicity profiles.

The regulatory landscape for new drug development is complex but essential for ensuring patient safety and therapeutic effectiveness. Regulatory agencies require comprehensive data on a compound's chemical properties, pharmacological activity, pharmacokinetics, and safety before approving it for clinical use. The thorough characterization of 6-[4-(3-chlorobenzenesulfonyl)piperazin -1 -yl] -N -( py ridin -4 -y l ) py rid azin -3 -amine will be critical in navigating this process successfully.

In conclusion, 6-[4-(3-ch loroben zen esulfo ny l ) piper az ine -1-y l]-N( py rid ine -4-y l) py rid az ine -3-am ine (CAS No.10210735773) represents an exciting advancement in pharmaceutical research . Its unique structure , combined with promising preliminary data , positions it as a valuable candidate for further exploration . As our understanding of biological systems continues to evolve , compounds like this one will play an increasingly important role in developing innovative treatments for complex diseases . The ongoing investigation into its therapeutic potential underscores the dynamic nature of modern drug discovery , where interdisciplinary collaboration drives progress toward better healthcare solutions .